Cas no 2135745-78-5 (trans-1-tert-butoxycarbonyl-3-hydroxy-pyrrolidine-2-carboxylic acid)

• Product Name: trans-1-tert-butoxycarbonyl-3-hydroxy-pyrrolidine-2-carboxylic acid
• CAS No: 2135745-78-5
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• MDL: MFCD31928075
• CID: 5183931
• Update Time: 2025-06-09

trans-1-tert-butoxycarbonyl-3-hydroxy-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-rel-1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid
• 1,2-Pyrrolidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester, (2R,3R)-rel-
• trans-3-Hydroxy-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• trans-1-tert-butoxycarbonyl-3-hydroxy-pyrrolidine-2-carboxylic acid

• MDL： MFCD31928075
• Inchi： 1S/C10H17NO5/c1-10(2,3)16-9(15)11-5-4-6(12)7(11)8(13)14/h6-7,12H,4-5H2,1-3H3,(H,13,14)/t6-,7-/m1/s1
• InChI Key： JLDHXHPQMBNKMC-RNFRBKRXSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](O)[C@@H]1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on trans-1-tert-butoxycarbonyl-3-hydroxy-pyrrolidine-2-carboxylic acid

Introduction to trans-1-tert-butoxycarbonyl-3-hydroxy-pyrrolidine-2-carboxylic acid (CAS No. 2135745-78-5)

Trans-1-tert-butoxycarbonyl-3-hydroxy-pyrrolidine-2-carboxylic acid (CAS No. 2135745-78-5) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-Hyp-OH, is a chiral amino acid derivative that has gained significant attention due to its unique structural features and potential applications in drug development.

The chemical structure of trans-1-tert-butoxycarbonyl-3-hydroxy-pyrrolidine-2-carboxylic acid consists of a pyrrolidine ring with a tert-butoxycarbonyl (Boc) protecting group at the nitrogen atom, a hydroxyl group at the C3 position, and a carboxylic acid group at the C2 position. The presence of these functional groups imparts specific chemical properties that make this compound valuable in various synthetic and biological contexts.

In recent years, the use of chiral amino acids like Boc-Hyp-OH has been extensively explored in the synthesis of bioactive molecules, particularly in the development of peptidomimetics and small molecule drugs. The tert-butoxycarbonyl group serves as a temporary protecting group, which can be selectively removed under mild conditions, allowing for controlled deprotection and further functionalization. This feature is crucial in multi-step synthetic routes where the protection and deprotection of functional groups are essential for achieving the desired final product.

The hydroxyl group at the C3 position adds another layer of complexity to the molecule, providing a site for further chemical modifications such as esterification, etherification, or formation of other derivatives. This versatility makes Boc-Hyp-OH an attractive starting material for the synthesis of complex molecules with diverse biological activities.

One of the key applications of trans-1-tert-butoxycarbonyl-3-hydroxy-pyrrolidine-2-carboxylic acid is in the development of peptidomimetics. Peptidomimetics are molecules designed to mimic the structure and function of peptides but with improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. The chiral nature of Boc-Hyp-OH allows for the precise control of stereochemistry during synthesis, which is critical for achieving the desired biological activity.

In addition to peptidomimetic applications, Boc-Hyp-OH has also been used in the synthesis of small molecule drugs targeting various therapeutic areas. For example, recent studies have shown that derivatives of this compound exhibit potent activity against specific protein-protein interactions (PPIs), which are involved in numerous disease pathways. By disrupting these interactions, these derivatives can modulate cellular processes and potentially lead to new therapeutic strategies for conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

The biological activity of Boc-Hyp-OH derivatives has been further investigated through various in vitro and in vivo studies. These studies have demonstrated that these compounds can effectively penetrate cell membranes and reach their target sites within cells. This property is particularly important for developing drugs that need to act intracellularly.

In terms of safety and toxicity, preliminary studies suggest that Boc-Hyp-OH and its derivatives exhibit low toxicity profiles when used at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary before advancing to clinical trials. These assessments typically include detailed pharmacokinetic studies, toxicity evaluations in animal models, and thorough characterization of metabolites.

The synthesis of Boc-Hyp-OH involves several well-established chemical reactions. One common approach is to start with a commercially available pyrrolidine derivative and introduce the tert-butoxycarbonyl protecting group through a reaction with di-tert-butyl dicarbonate (Boc₂O). Subsequent steps involve hydroxylation at the C3 position followed by carboxylation at the C2 position. Each step requires careful optimization to ensure high yields and purity levels.

To further enhance the utility of Boc-Hyp-OH, researchers have developed various synthetic strategies to modify its structure and improve its properties. For example, introducing additional functional groups or altering the stereochemistry can lead to compounds with enhanced solubility, stability, or binding affinity to specific targets. These modifications are often guided by computational modeling techniques that predict how changes in molecular structure will affect biological activity.

In conclusion, trans-1-tert-butoxycarbonyl-3-hydroxy-pyrrolidine-2-carboxylic acid (CAS No. 2135745-78-5) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for synthesizing bioactive molecules with diverse applications in drug development. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing therapeutic strategies for various diseases.